Cas no 2228780-18-3 (1-(1,1-dioxo-1lambda6-thiolan-3-yl)-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2228780-18-3
• MF: C₁₁H₁₆F₂O₄S
• MW: 282.304149627686
• CID: 6042711
• PubChem ID: 165844639
• Update Time: 2025-07-16

1-(1,1-dioxo-1lambda6-thiolan-3-yl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-4,4-difluorocyclohexane-1-carboxylic acid
• 2228780-18-3
• EN300-2001715

• Inchi： 1S/C11H16F2O4S/c12-11(13)4-2-10(3-5-11,9(14)15)8-1-6-18(16,17)7-8/h8H,1-7H2,(H,14,15)
• InChI Key： RWCVCUCXBWYKCU-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)C1(C(=O)O)CCC(CC1)(F)F)(=O)=O

Computed Properties

• Exact Mass: 282.07373649g/mol
• Monoisotopic Mass: 282.07373649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.8Ų

Additional information on 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-4,4-difluorocyclohexane-1-carboxylic acid

Introduction to 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2228780-18-3)

1-(1,1-dioxo-1lambda6-thiolan-3-yl)-4,4-difluorocyclohexane-1-carboxylic acid, identified by the CAS number 2228780-18-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclohexane ring substituted with fluorine atoms and an intricate thiolanone moiety. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The thiolanone core of this molecule is particularly noteworthy, as it represents a rare structural motif that has been explored in recent years for its potential biological activity. Thiolanones are known for their ability to undergo various chemical transformations, including nucleophilic additions and cyclizations, which are pivotal in constructing more complex molecular architectures. In particular, the dioxo (or α-diketone) group within the thiolanone ring system is a key feature that influences the reactivity and electronic properties of the molecule. This structural arrangement has been investigated for its role in modulating enzyme inhibition and as a precursor in the synthesis of heterocyclic compounds.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated cyclohexanes in drug design. The introduction of fluorine atoms at the 4,4-difluorocyclohexane position enhances the metabolic stability and binding affinity of molecules, making them more suitable for therapeutic applications. The dual fluorine substitution also contributes to lipophilicity, which is a critical parameter in determining drug absorption and distribution within biological systems. This compound exemplifies how strategic functionalization can yield molecules with improved pharmacokinetic profiles.

One of the most compelling aspects of 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-4,4-difluorocyclohexane-1-carboxylic acid is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural framework to develop inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating scaffolds that mimic natural products known for their anti-inflammatory and antimicrobial properties. The thiolanone moiety has been particularly effective in designing molecules that interact with specific enzymes or receptors, thereby modulating cellular processes.

The synthesis of this compound presents unique challenges due to its complex stereochemistry and reactive functional groups. However, recent methodological developments have enabled more efficient routes to access such molecules. Transition-metal-catalyzed reactions, including cross-coupling and cyclization strategies, have been employed to construct the desired framework with high precision. These advances not only facilitate access to this compound but also provide insights into general methodologies applicable to other structurally related molecules.

In terms of biological activity, preliminary studies on derivatives of 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-4,4-difluorocyclohexane-1-carboxylic acid have revealed promising results. Some analogs have shown inhibitory effects against enzymes involved in metabolic disorders and cancer pathways. The combination of fluorine substitution and the thiolanone core has been found to enhance binding interactions with target proteins, leading to potent pharmacological effects. Further investigations are ongoing to optimize these interactions and explore new therapeutic applications.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting how modifications to the structure will influence its biological activity. By simulating interactions with biological targets, researchers can design more effective derivatives with minimal experimental trials. This approach aligns with the broader trend toward de novo drug design, where computational tools accelerate the discovery process.

The industrial significance of CAS No. 2228780-18-3 extends beyond academic research. Pharmaceutical companies are increasingly interested in accessing novel molecular scaffolds like this one for lead optimization programs. Its unique structural features make it a versatile candidate for further development into drugs targeting diverse diseases. As synthetic methodologies continue to improve, the accessibility of such compounds will likely increase, fostering innovation across multiple sectors of medicinal chemistry.

Future directions in research may focus on exploring derivatives with enhanced bioavailability or improved selectivity profiles. Additionally, green chemistry principles are being integrated into synthetic routes to minimize environmental impact while maintaining high yields and purity standards. The development of sustainable methodologies will be crucial as demand for specialized compounds grows.

In conclusion,1-(1,1-dioxo-1lambda6-thiolan-3-yl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2228780-18-3) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups makes it a valuable intermediate in pharmaceutical synthesis, with potential applications spanning multiple disease areas. As research progresses,this compound will continue to serve as a cornerstone for innovation in drug discovery and development.